![molecular formula C12H17FN2O2 B6236217 tert-butyl N-[(2-amino-4-fluorophenyl)methyl]carbamate CAS No. 2356564-22-0](/img/no-structure.png)
tert-butyl N-[(2-amino-4-fluorophenyl)methyl]carbamate
Overview
Description
Tert-butyl N-[(2-amino-4-fluorophenyl)methyl]carbamate, commonly known as TB-AFMC, is an organic compound that has been widely studied in the scientific community due to its unique properties and potential applications. TB-AFMC is a synthetic compound that has been used in a variety of scientific fields, including organic synthesis, drug development, and biochemistry. This compound has become increasingly popular due to its ability to act as a catalyst for a variety of reactions, as well as its potential for use in drug development. In
Scientific Research Applications
TB-AFMC has been widely studied in the scientific community due to its unique properties and potential applications. It has been used as a catalyst in a variety of organic synthesis reactions, including the synthesis of a variety of organic compounds. It has also been used in drug development, as it has been shown to be an effective inhibitor of certain enzymes. In addition, TB-AFMC has been studied in the field of biochemistry, as it has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
TB-AFMC has been studied in detail in order to understand its mechanism of action. It has been shown to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. It has also been shown to interact with a variety of proteins, including the binding of the compound to the heme group of cytochrome P450 enzymes. This interaction leads to the inhibition of the enzyme, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
TB-AFMC has been studied in detail in order to understand its biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes. This inhibition can lead to a variety of biochemical and physiological effects. For example, TB-AFMC has been shown to inhibit the metabolism of certain drugs, leading to an increased concentration of the drug in the body. In addition, TB-AFMC has been shown to interact with a variety of proteins, leading to a variety of biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
TB-AFMC has several advantages and limitations when used in laboratory experiments. One of the main advantages of TB-AFMC is its ability to act as a catalyst for a variety of reactions, making it a useful tool in organic synthesis. In addition, TB-AFMC is a relatively inexpensive compound, making it an attractive option for laboratory experiments. However, TB-AFMC also has several limitations, such as its instability in aqueous solutions and its potential to interact with a variety of proteins, which can lead to unwanted side effects.
Future Directions
TB-AFMC has been studied extensively in the scientific community and has a variety of potential applications. Future research could focus on the development of new synthesis methods for the compound, as well as on the development of new applications for the compound. In addition, future research could focus on the development of new inhibitors of cytochrome P450 enzymes, as well as on the development of new drugs that utilize the properties of TB-AFMC. Finally, future research could focus on the development of new methods for the analysis and characterization of TB-AFMC.
Synthesis Methods
The synthesis of TB-AFMC is a multi-step process that requires the use of a variety of organic compounds and solvents. The first step involves the reaction of tert-butyl alcohol and 4-fluoroaniline to form 4-fluoroaniline-tert-butyl carbamate. This reaction is typically carried out in a solvent such as dichloromethane. The next step involves the reaction of 4-fluoroaniline-tert-butyl carbamate with 2-amino-4-fluorophenylmethanethiol to form TB-AFMC. This reaction is typically carried out in a solvent such as acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(2-amino-4-fluorophenyl)methyl]carbamate involves the reaction of tert-butyl carbamate with 2-amino-4-fluorobenzyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl carbamate", "2-amino-4-fluorobenzyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add tert-butyl carbamate to a reaction flask", "Add base to the reaction flask and stir to dissolve the tert-butyl carbamate", "Add 2-amino-4-fluorobenzyl chloride dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2356564-22-0 |
Product Name |
tert-butyl N-[(2-amino-4-fluorophenyl)methyl]carbamate |
Molecular Formula |
C12H17FN2O2 |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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